Cas no 553672-08-5 (Benzoic acid, 2-hydroxy-4-(2-methoxyethoxy)-, methyl ester)

• Product name: Benzoic acid, 2-hydroxy-4-(2-methoxyethoxy)-, methyl ester
• CAS No: 553672-08-5
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• MDL: MFCD20129536
• CID: 4034887

Benzoic acid, 2-hydroxy-4-(2-methoxyethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-4-(2-methoxyethoxy)-, methyl ester

• MDL： MFCD20129536

Additional information on Benzoic acid, 2-hydroxy-4-(2-methoxyethoxy)-, methyl ester

Benzoic acid, 2-hydroxy-4-(2-methoxyethoxy)-, methyl ester and its CAS No. 553672-08-5: Applications and Recent Research Developments

Benzoic acid, 2-hydroxy-4-(2-methoxyethoxy)-, methyl ester, with the CAS number 553672-08-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of potential applications that span from medicinal chemistry to industrial processes. The presence of both hydroxyl and methoxyethoxy functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly those relevant to drug development.

The< strong>benzoyl moiety in this compound contributes to its stability and reactivity, making it a valuable building block in organic synthesis. The< strong>hydroxy group at the 2-position enhances its solubility in polar solvents, which is crucial for various biochemical reactions. Additionally, the< strong>2-methoxyethoxy group at the 4-position introduces a degree of flexibility and functionality that can be exploited in designing novel compounds with specific biological activities.

In recent years, there has been growing interest in exploring the pharmacological properties of derivatives of benzoic acid due to their potential therapeutic benefits. Studies have indicated that compounds containing hydroxyl and methoxyethoxy groups may exhibit anti-inflammatory, antioxidant, and antimicrobial properties. For instance, research has shown that certain benzoic acid derivatives can modulate enzyme activities involved in inflammatory pathways, making them promising candidates for the development of anti-inflammatory drugs.

The< strong>methyl ester form of this compound further enhances its utility as a synthetic intermediate. Esterification typically improves the lipophilicity of molecules, which can be advantageous for drug delivery systems. This property is particularly relevant in the context of topical formulations and oral medications, where controlled release and absorption are critical factors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of< strong>Benzoic acid, 2-hydroxy-4-(2-methoxyethoxy)-, methyl ester more accurately. Molecular docking studies have identified potential binding interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. These findings suggest that this compound may have applications in treating metabolic disorders and other diseases associated with dysregulation of these pathways.

The industrial significance of< strong>CAS No. 553672-08-5 cannot be overstated. Its role as a precursor in synthesizing more complex molecules has made it indispensable in pharmaceutical manufacturing. The ability to modify its structure allows chemists to tailor its properties for specific applications, whether it be for drug development or as an additive in industrial processes.

In conclusion, Benzoic acid, 2-hydroxy-4-(2-methoxyethoxy)-, methyl ester represents a fascinating compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features make it a valuable tool for synthesizing novel therapeutic agents and industrial intermediates. As research continues to uncover new potential uses for this compound, its importance is likely to grow further.